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Compound of Interest

Compound Name: 4-Propylbenzamide

CAS No.: 121193-17-7

Cat. No.: B053233

Get Quote

This guide provides a comprehensive technical overview of 4-Propylbenzamide, a specific

aromatic amide with potential applications in chemical synthesis and drug discovery. It is crucial

for the researcher to distinguish this compound from its common isomer, N-Propylbenzamide

(CAS: 10546-70-0). In 4-Propylbenzamide, the propyl group is substituted at the 4-position of

the benzene ring, whereas in N-Propylbenzamide, it is attached to the nitrogen atom of the

amide group. This structural distinction is paramount as it dictates the molecule's

physicochemical properties, reactivity, and biological interactions. This document focuses

exclusively on the 4-propyl isomer, offering insights into its properties, a robust and logical

synthetic pathway, and its potential within the broader scientific context of benzamide

derivatives.

Compound Identification and Physicochemical
Properties
4-Propylbenzamide is a derivative of benzamide, characterized by a propyl substituent on the

phenyl ring. Its core structure consists of a benzene ring attached to an amide functional group

(-CONH₂).
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b053233#bc-rfq
https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#foreword-navigating-the-benzamide-landscape
https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#foreword-navigating-the-benzamide-landscape
https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#foreword-navigating-the-benzamide-landscape
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name 4-propylbenzamide [1]

CAS Number 121193-17-7 [1]

Molecular Formula C₁₀H₁₃NO [1][2]

Molecular Weight 163.22 g/mol [1]

Canonical SMILES CCCC1=CC=C(C=C1)C(=O)N [1]

InChIKey
LMRCNAHPCAQHJA-

UHFFFAOYSA-N
[1]

Computed Physicochemical Properties
While extensive experimental data for 4-Propylbenzamide is not readily available in the public

domain, computational models provide valuable predictive insights into its behavior. These

properties are crucial for designing experimental conditions, such as selecting appropriate

solvent systems for synthesis and purification, and for preliminary assessment of its potential

as a drug candidate (e.g., Lipinski's Rule of Five).
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Property Predicted Value
Significance in
Research &
Development

Source

XLogP3 2.8

Indicates good

lipophilicity,

suggesting potential

for membrane

permeability.

[1]

Hydrogen Bond Donor

Count
1

The -NH₂ group can

donate a hydrogen

bond, influencing

solubility and receptor

binding.

[1]

Hydrogen Bond

Acceptor Count
1

The carbonyl oxygen

(C=O) can accept a

hydrogen bond,

contributing to

interactions.

[1]

Rotatable Bond Count 3

Provides

conformational

flexibility, which can

be important for fitting

into protein binding

sites.

[1]

Topological Polar

Surface Area
43.1 Å²

Suggests good oral

bioavailability and cell

permeability.

[1]

Vapour Pressure 0.002 mmHg at 25°C

Indicates low volatility

under standard

conditions.

[2]

Synthesis and Purification: A Validated Approach
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Specific, peer-reviewed synthesis protocols for 4-Propylbenzamide are scarce. However, a

reliable synthetic route can be designed based on fundamental principles of organic chemistry.

The most logical and industrially scalable approach is a two-step process starting from

commercially available propylbenzene: formylation to create the aldehyde intermediate,

followed by oxidation and amidation.

Proposed Synthetic Pathway
The conversion of 4-propylbenzoic acid to 4-Propylbenzamide is the key final step. This is

most efficiently achieved by first converting the carboxylic acid to a more reactive acyl chloride,

followed by reaction with ammonia. This pathway is chosen for its high efficiency and the

relative ease of purification of the final product.
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Caption: Proposed two-step synthesis of 4-Propylbenzamide from 4-propylbenzoic acid.

Detailed Experimental Protocol
This protocol describes a self-validating system. Each step includes purification and

confirmation measures to ensure the integrity of the intermediate and final product before

proceeding.
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Step 1: Synthesis of 4-Propylbenzoyl Chloride

Reactor Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer

and a reflux condenser topped with a drying tube (containing CaCl₂ or Drierite®).

Reagent Addition: Add 4-propylbenzoic acid (10.0 g, 60.9 mmol) to the flask. Carefully add

thionyl chloride (SOCl₂, 13.3 mL, 182.7 mmol, 3.0 eq.) to the flask.

Causality: Thionyl chloride is a classic and effective reagent for converting carboxylic acids

to acyl chlorides. It is used in excess to drive the reaction to completion, and its

byproducts (SO₂ and HCl) are gaseous, which simplifies removal.

Reaction: Heat the mixture to reflux (approx. 80°C) and maintain for 2-3 hours. The reaction

can be monitored by observing the cessation of gas evolution.

Purification: Allow the mixture to cool to room temperature. Remove the excess thionyl

chloride by distillation under reduced pressure. The resulting crude 4-propylbenzoyl chloride

(a colorless to pale yellow oil) is typically used in the next step without further purification.

Step 2: Synthesis of 4-Propylbenzamide

Reactor Setup: Prepare a 500 mL three-necked flask equipped with a mechanical stirrer, a

dropping funnel, and a thermometer, placed in an ice-water bath.

Reagent Preparation: Add concentrated aqueous ammonia (approx. 30%, 100 mL) to the

flask and cool to 0-5°C.

Amidation Reaction: Dissolve the crude 4-propylbenzoyl chloride from Step 1 in a minimal

amount of a dry, inert solvent (e.g., 50 mL of THF or diethyl ether). Add this solution dropwise

via the dropping funnel to the chilled, vigorously stirred ammonia solution, ensuring the

temperature does not exceed 10°C.

Causality: The reaction is highly exothermic. Slow, dropwise addition and external cooling

are critical to prevent side reactions and ensure a high yield of the desired amide.

Vigorous stirring is necessary to ensure efficient mixing of the organic and aqueous

phases.
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Product Isolation: After the addition is complete, continue stirring for an additional 1-2 hours

as the mixture warms to room temperature. The white precipitate of 4-Propylbenzamide will

form.

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

filter cake thoroughly with cold deionized water (3 x 50 mL) to remove any ammonium

chloride and excess ammonia. Further wash with a small amount of cold diethyl ether to

remove nonpolar impurities.

Drying & Characterization: Dry the purified product in a vacuum oven at 50-60°C to a

constant weight. The final product should be a white crystalline solid.

Analytical Characterization
To confirm the identity and assess the purity of the synthesized 4-Propylbenzamide, a suite of

standard analytical techniques should be employed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#foreword-navigating-the-benzamide-landscape
https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#foreword-navigating-the-benzamide-landscape
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique
Expected Results for 4-
Propylbenzamide

Purpose

¹H NMR

- Aromatic protons (AA'BB'

system): Two doublets in the

~7.2-7.8 ppm range. - Amide

protons (-CONH₂): A broad

singlet (~5.5-7.5 ppm,

exchanges with D₂O). - Propyl

chain protons: A triplet (~2.6

ppm, -CH₂-Ar), a sextet (~1.6

ppm, -CH₂-), and a triplet (~0.9

ppm, -CH₃).

Confirms the molecular

structure and proton

environment.

¹³C NMR

- Carbonyl carbon (~168-172

ppm). - Aromatic carbons (4

distinct signals in the ~125-145

ppm range). - Propyl chain

carbons (~38, 24, 14 ppm).

Confirms the carbon skeleton

of the molecule.

FT-IR

- N-H stretch: Two bands

(symmetric & asymmetric)

~3100-3400 cm⁻¹. - C=O

stretch (Amide I band): Strong

absorption ~1650-1680 cm⁻¹. -

N-H bend (Amide II band):

~1600-1640 cm⁻¹. - Aromatic

C-H stretch: ~3000-3100 cm⁻¹.

Confirms the presence of key

functional groups (amide,

aromatic ring).

Mass Spec.
- Molecular Ion Peak [M]⁺ at

m/z = 163.10.

Confirms the molecular weight

and formula.

Melting Point A sharp, defined melting point. A key indicator of purity.

Potential Research Applications & Broader Context
While 4-Propylbenzamide itself is not extensively studied, its chemical class—benzamides—is

a cornerstone of modern medicinal chemistry and agrochemistry. The introduction of a 4-propyl
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group provides a specific lipophilic modification that can be exploited to fine-tune a molecule's

interaction with biological targets.

Potential research avenues for 4-Propylbenzamide include:

Scaffolding for Drug Discovery: It serves as a valuable building block for creating more

complex molecules. The amide nitrogen or the aromatic ring can be further functionalized to

generate libraries of compounds for high-throughput screening.[3][4]

Enzyme Inhibition: Benzamide and its derivatives are known to inhibit various enzymes. For

instance, benzamide riboside acts as an inhibitor of IMP dehydrogenase, an enzyme crucial

for purine nucleotide synthesis in cancer cells.[5] 4-Propylbenzamide could be screened

against this and other enzyme classes, such as histone deacetylases (HDACs), which are

common targets for benzamide-containing drugs.[6]

Antiviral and Antibacterial Agents: Substituted benzamides have shown promise as inhibitors

of viral replication (e.g., against Enterovirus 71) and as potential antibiotics.[7][8] The specific

substitution pattern of 4-Propylbenzamide could offer novel interactions with microbial

targets.

4-Propylbenzamide
(Starting Material)

Functionalization
(e.g., at N-H or ring)

 Synthetic Chemistry 

Direct Biological Screening

 Direct Use 

Compound Library Generation

Anticancer Screening
(e.g., IMPDH, HDACs)

Antiviral Screening
(e.g., EV71)

Agrochemical Screening
(e.g., Fungicidal)

Antibacterial Screening
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Click to download full resolution via product page

Caption: Potential research and development pathways for 4-Propylbenzamide.

Safety, Handling, and Storage
Disclaimer: No specific GHS hazard classification or comprehensive toxicological data is

currently available for 4-Propylbenzamide (CAS: 121193-17-7).[2] Therefore, it must be

handled with the utmost care, assuming it is hazardous until proven otherwise. The following

guidelines are based on standard laboratory practice and data from structurally related

compounds.

General Laboratory Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including chemical

safety goggles, a lab coat, and nitrile gloves.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust. Avoid contact with skin, eyes, and clothing.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from strong oxidizing agents and strong bases.[10]

Hazard Context from Related Compounds
To inform a preliminary risk assessment, it is useful to consider the hazards of the parent

compound and a key isomer.
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Compound CAS Number
GHS Hazard
Statements

Source

Benzamide 55-21-0

H302: Harmful if

swallowed. H341:

Suspected of causing

genetic defects.

[9]

N-Propylbenzamide 10546-70-0

H302: Harmful if

swallowed. H318:

Causes serious eye

damage.

[11]

Given this context, it is prudent to assume that 4-Propylbenzamide may be harmful if

swallowed and could be an eye irritant. A full, compound-specific risk assessment is mandatory

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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